Cas no 1270506-32-5 (3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL
• CAS No: 1270506-32-5
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5582789
• PubChem ID: 83808564
• Update Time: 2025-10-22

3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,3,4-trifluoro-
• 1270506-32-5
• EN300-1825979
• N15217

• Inchi： 1S/C9H10F3NO/c10-6-2-1-5(7(13)3-4-14)8(11)9(6)12/h1-2,7,14H,3-4,13H2
• InChI Key： YLUQSZPRZNNUNP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(CCO)N)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL

Professional Introduction to 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL (CAS No. 1270506-32-5)

3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL, identified by the Chemical Abstracts Service Number (CAS No.) 1270506-32-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and trifluorophenyl functional groups, which endow it with unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a propyl chain linking the amino group to the trifluorophenyl ring, creates a scaffold that is amenable to further chemical modification and functionalization, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The trifluorophenyl moiety is a key structural feature that contributes to the compound's reactivity and interaction with biological targets. Fluorine atoms are known for their ability to modulate the electronic properties of adjacent atoms, which can influence the compound's metabolic stability, lipophilicity, and binding affinity. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles and improved therapeutic efficacy compared to their non-fluorinated counterparts. The 2,3,4-trifluorophenyl ring in 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL is particularly noteworthy, as it has been shown to enhance binding interactions with certain enzyme targets and improve drug resistance profiles in some therapeutic contexts.

Research into 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL has revealed its potential applications in the development of novel therapeutic agents. Studies have demonstrated that this compound can serve as a precursor for the synthesis of more complex molecules with targeted biological activities. For instance, derivatives of this compound have been explored for their potential in inhibiting specific enzymes involved in inflammatory pathways. The combination of the amino group and the trifluorophenyl ring allows for selective interactions with biological receptors, which is crucial for developing drugs with high specificity and low toxicity.

One of the most promising areas of research involving 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL is its application in oncology. Preliminary studies have indicated that certain derivatives of this compound exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The fluorine atoms in the trifluorophenyl ring contribute to increased metabolic stability and resistance to degradation by cellular enzymes, which can enhance the compound's bioavailability and therapeutic effect. Furthermore, the presence of an amino group provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific biological targets.

The synthesis of 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is a well-established but challenging process that often requires specialized conditions and reagents. Advanced synthetic methodologies have been developed to facilitate the introduction of fluorine at specific positions on the aromatic ring without affecting other functional groups. These methods often involve transition metal catalysis or electrochemical processes that provide precise control over regioselectivity.

In addition to its pharmaceutical applications, 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL has shown promise in materials science research. The unique electronic properties of fluorinated aromatic compounds make them attractive for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated as components in light-emitting diodes (LEDs) and organic photovoltaic cells due to their ability to absorb and emit light efficiently. The combination of electronic and steric effects provided by the amino group and trifluorophenyl ring allows these compounds to exhibit desirable optical properties while maintaining thermal stability.

The development of new synthetic routes for 3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OLOver recent years has led to significant advancements in its production scalability. Researchers have focused on developing more efficient synthetic pathways that minimize waste and reduce costs without compromising purity. Green chemistry principles have been increasingly applied to these processes, with an emphasis on using environmentally friendly solvents and catalysts. These efforts have not only improved the sustainability of producing this compound but also made it more accessible for further research and commercial applications.

The future prospects for 3-Amino 3-(2 3 4 Trifluorophenyl)propan 1 ol CAS No 1270506 32 5 are bright given its diverse range of potential applications across multiple fields. Continued research into its biological activities will likely uncover new therapeutic uses beyond oncology alone. Additionally its role as a building block for more complex molecules ensures its continued relevance in drug discovery efforts worldwide As synthetic methodologies continue to evolve so too will our ability to harness this compounds full potential